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Compound of Interest

Compound Name: 3-Ethyl-2,2-dimethylpentane

Cat. No.: B097798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling of

flammable hydrocarbons in a laboratory environment. Adherence to these protocols is critical

for minimizing the risk of fire, explosion, and chemical exposure.

Hazard Identification and Classification
Flammable hydrocarbons are organic compounds primarily composed of hydrogen and carbon.

They are volatile and can easily ignite. Understanding their classification is the first step in safe

handling. The classification is primarily based on the flashpoint and boiling point of the liquid.[1]

[2]

Table 1: OSHA and NFPA Classification of Flammable and Combustible Liquids
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Category/Class Flash Point Boiling Point Examples

OSHA Category 1 < 73.4°F (23°C) ≤ 95°F (35°C)
Diethyl Ether,

Pentane[1][2][3]

OSHA Category 2 < 73.4°F (23°C) > 95°F (35°C)

Acetone, Benzene,

Ethanol, Toluene[1][2]

[3]

OSHA Category 3
≥ 73.4°F (23°C) and ≤

140°F (60°C)
-

Xylene, Naphtha,

Turpentine[1][2][3]

OSHA Category 4
> 140°F (60°C) and ≤

199.4°F (93°C)
-

NFPA Class IA < 73°F (23°C) < 100°F (38°C)
Diethyl Ether, Ligroin,

Pentane, Heptane[3]

NFPA Class IB < 73°F (23°C) ≥ 100°F (38°C)

Acetone, Benzene,

Cyclohexane,

Ethanol[3]

NFPA Class IC
≥ 73°F (23°C) and <

100°F (38°C)
-

Xylene, Naphtha,

Turpentine[3]

NFPA Class II
≥ 100°F (38°C) and <

140°F (60.5°C)
-

NFPA Class IIIA
≥ 140°F (60.5°C) and

< 200°F (93.3°C)
-

NFPA Class IIIB ≥ 200°F (93.3°C) -

Note: Always refer to the Safety Data Sheet (SDS) for the specific chemical to confirm its

classification and associated hazards.[4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling flammable hydrocarbons to prevent skin and eye

contact.
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Table 2: Required Personal Protective Equipment

PPE Specifications

Eye Protection

ANSI-approved safety glasses or chemical

splash goggles. A face shield may be necessary

for splash hazards.[6]

Hand Protection

Nitrile gloves are generally recommended. For

prolonged contact or larger volumes, consult the

SDS or a glove manufacturer's guide.[6][7]

Body Protection

A flame-resistant lab coat is required. Clothing

made of natural fibers like cotton is preferable to

synthetics.[6][8]

Footwear
Closed-toe shoes must be worn at all times in

the laboratory.

Storage Protocols
Proper storage of flammable hydrocarbons is crucial to prevent ignition and contain spills.

Storage Location: Store flammable liquids in designated, well-ventilated areas away from

heat, sparks, open flames, and incompatible materials.[9][10]

Flammable Storage Cabinets: For quantities exceeding specified limits, approved flammable

storage cabinets must be used.[2] These cabinets are designed to be fire-resistant and

contain spills.

Container Limits: The quantity of flammable liquids stored outside of a flammable cabinet is

limited by OSHA and NFPA standards.[2][11]

Refrigerators and Freezers: Only use refrigerators and freezers specifically designed and

approved for the storage of flammable materials. Standard household refrigerators are not

suitable due to internal ignition sources.

Labeling: All containers of flammable hydrocarbons must be clearly labeled with the chemical

name and appropriate hazard warnings.[2]
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Table 3: NFPA 45 Laboratory Storage Limits for Flammable and Combustible Liquids (per 100

sq. ft.)

Laboratory Hazard Class Class I Liquids
Class I, II, and IIIA Liquids
Combined

Class A (High Hazard)
10 gallons (20 gallons in safety

cans)

20 gallons (40 gallons in safety

cans)[11]

Class B (Moderate Hazard)
5 gallons (10 gallons in safety

cans)

10 gallons (20 gallons in safety

cans)

Class C (Low Hazard) 2 gallons 4 gallons

Class D (Minimal Hazard) 1 gallon 2 gallons

Note: These limits can be influenced by the presence of an automatic fire suppression system.

Always consult the latest NFPA 45 standard for detailed requirements.[11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.bokalabfurniture.com/info/nfpa-45-requirement-for-lab-fire-protect-guide-102912456.html
https://www.bokalabfurniture.com/info/nfpa-45-requirement-for-lab-fire-protect-guide-102912456.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Flammable Hydrocarbon

Consult Safety Data Sheet (SDS) for Hazards and Storage Requirements

Is the quantity above the allowable limit for open storage?

Store in an approved Flammable Liquid Storage Cabinet

Yes

Store in a designated, well-ventilated area away from ignition sources

No

Does the material require refrigerated storage?

Store in a Flammable Material Storage Refrigerator/Freezer

Yes

End: Secure Storage

No

Click to download full resolution via product page

Flammable Hydrocarbon Storage Decision Workflow

Handling and Dispensing Protocols
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Ventilation: Always handle flammable hydrocarbons in a well-ventilated area, preferably

within a chemical fume hood, to prevent the accumulation of flammable vapors.[8][12]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot plates, and spark-producing equipment.[8][12]

Grounding and Bonding: When transferring flammable liquids from large metal containers

(greater than 4 liters), it is imperative to bond and ground the containers to prevent the

buildup of static electricity, which can create a spark and cause ignition.[8][12]

Secondary Containment: Use secondary containment, such as a chemical-resistant tray,

when transporting or dispensing flammable liquids to contain any potential spills.[9]

Container Closure: Keep containers of flammable liquids tightly closed when not in use.[9]
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Start: Prepare to Dispense Set up in Chemical Fume Hood Remove all Ignition Sources Wear Appropriate PPE Ground and Bond Containers (if >4L metal) Slowly Dispense Liquid Securely Close all Containers End: Dispensing Complete

Flammable Hydrocarbon Spill Occurs

Alert nearby personnel

Assess Spill Size and Hazard

Small Spill

Small

Large Spill / Fire Hazard

Large

Contain with Spill Kit Evacuate the area

Clean up and dispose of as hazardous waste

Report the incident to safety personnel

Activate Fire Alarm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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